Lanthanum(III)chlorideheptahydrate

• Molecular Formula: Cl3H14LaO7
• Molecular Weight: 371.37 g/mol
• IUPAC Name: trichlorolanthanum;heptahydrate
• InChI: InChI=1S/3ClH.La.7H2O/h3*1H;;7*1H2/q;;;+3;;;;;;;/p-3
• InChI Key: FDFPDGIMPRFRJP-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.O.O.O.O.Cl[La](Cl)Cl

Description

Lanthanum(III) chloride heptahydrate is a hydrated lanthanum salt with the chemical formula LaCl₃·7H₂O. It is a white, odorless, and hygroscopic compound that is highly soluble in water and ethanol . This compound is commonly used in various scientific research applications due to its unique properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: Anhydrous lanthanum(III) chloride can be produced by the ammonium chloride route. In the first step, lanthanum oxide is heated with ammonium chloride to produce the ammonium salt of the pentachloride:

$$\text{La}_2\text{O}_3 + 10 \text{NH}_4\text{Cl} \rightarrow 2 (\text{NH}_4)_2\text{LaCl}_5 + 6 \text{H}_2\text{O} + 6 \text{NH}_3$$La2​O3​+10NH4​Cl→2(NH4​)2​LaCl5​+6H2​O+6NH3​

In the second step, the ammonium chloride salt is converted to the trichlorides by heating in a vacuum at 350-400°C:

$$(\text{NH}_4)_2\text{LaCl}_5 \rightarrow \text{LaCl}_3 + 2 \text{HCl} + 2 \text{NH}_3$$(NH4​)2​LaCl5​→LaCl3​+2HCl+2NH3​